2,4-Bis(benzylsulfanyl)-1,3,2lambda~5~,4lambda~5~-dithiadiphosphetane-2,4-dithione

• CAS No.: 100555-97-3
• Molecular Formula: C14H14P2S6
• Molecular Weight: 436.6 g/mol
• IUPAC Name: 2,4-bis(benzylsulfanyl)-2,4-bis(sulfanylidene)-1,3,2λ5,4λ5-dithiadiphosphetane
• InChI: InChI=1S/C14H14P2S6/c17-15(19-11-13-7-3-1-4-8-13)21-16(18,22-15)20-12-14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key: XQJUWPQURCEVLK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CSP2(=S)SP(=S)(S2)SCC3=CC=CC=C3

Description

2,4-Bis(benzylsulfanyl)-1,3,2lambda~5~,4lambda~5~-dithiadiphosphetane-2,4-dithione is a useful research compound. Its molecular formula is C14H14P2S6 and its molecular weight is 436.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The method is derived from the reference H. Davy, Sulfur Letters, vol. 3(2) 39, (1985). P4S10 (8.88 g, 0.02 mol) is mixed with 30 ml of dichlorobenzene until this solvent refluxes (160° C.). Benzylthiol (16.5 ml; 0.14 mol) is slowly added to the solution over 40 minutes, while increasing the temperature up to 190° C. The solution becomes clear; the reaction temperature is then reduced to 80° C. The stirring is stopped in order to allow the residual P4S10 to be separated by settling. The solution is filtered in the hot state. The product crystallizes slowly after filtration. The yield is 50%.